Cas no 2228452-70-6 (methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228452-70-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6240659
• PubChem ID: 165836718
• Update Time: 2025-09-28

methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1999715
• methyl 5-[1-(1-aminoethyl)cyclopropyl]-1-methyl-1H-pyrazole-4-carboxylate
• 2228452-70-6

• Inchi： 1S/C11H17N3O2/c1-7(12)11(4-5-11)9-8(10(15)16-3)6-13-14(9)2/h6-7H,4-5,12H2,1-3H3
• InChI Key： UNRNWWRBHUOLOD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C1(C(C)N)CC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-1-(1-Aminoethyl)Cyclopropyl-1-Methyl-1H-Pyrazole-4-Carboxylate: An Overview of a Promising Compound

Methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228452-70-6) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown potential in various therapeutic applications, particularly in the areas of inflammation, pain management, and neurodegenerative diseases. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate is noteworthy for its combination of a pyrazole ring and a cyclopropyl group, along with an aminoethyl substituent. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its biological activity and versatility in medicinal chemistry. The presence of the cyclopropyl group adds rigidity to the molecule, potentially enhancing its pharmacological properties. The aminoethyl substituent introduces a basic functional group that can interact with various biological targets.

The synthesis of methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate typically involves several steps, including the formation of the pyrazole ring and the introduction of the cyclopropyl and aminoethyl groups. One common approach is to start with an appropriate cyclopropylcarboxylic acid, which is then converted into an ester. The ester is subsequently reacted with a suitable amine to form the aminoethyl substituent. The final step involves the cyclization to form the pyrazole ring, often using a coupling reaction or another suitable method.

Recent studies have highlighted the potential therapeutic applications of methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory effects, methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate has also shown promise in pain management. Studies have demonstrated that it can effectively reduce pain sensitivity in animal models by modulating nociceptive pathways. This makes it a potential candidate for developing new analgesic drugs that could offer improved efficacy and reduced side effects compared to existing treatments.

The neuroprotective properties of methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate have also been investigated. Research published in Neuropharmacology has shown that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. By reducing oxidative damage and promoting neuronal survival, this compound could potentially slow down or even halt the progression of these debilitating conditions.

Furthermore, the pharmacokinetic profile of methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate has been studied to ensure its suitability for clinical use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and exhibits good bioavailability, making it a promising candidate for oral administration. Additionally, it shows low toxicity in preclinical studies, which is essential for ensuring patient safety during clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further Phase II and III trials to assess its therapeutic potential in specific disease conditions.

In conclusion, methyl 5-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228452-70-6) is a promising compound with a unique chemical structure that offers significant potential in various therapeutic areas. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for further development as a novel drug candidate. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.